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Compound of Interest

Compound Name: Disofenin

Cat. No.: B014549

Introduction

Technetium-99m (Tc-99m) Disofenin is a radiopharmaceutical agent utilized in hepatobiliary
scintigraphy to evaluate hepatocellular function and biliary tract patency. In pediatric research,
its application is crucial for investigating a range of hepatobiliary disorders. These notes
provide detailed protocols for the calculation of Tc-99m Disofenin dosage and its
administration in pediatric research subjects, ensuring adherence to the ALARA (As Low As
Reasonably Achievable) principle while maintaining diagnostic image quality.

Quantitative Data Summary

The following table summarizes the recommended dosage for Tc-99m Disofenin in pediatric
research subjects, derived from established clinical guidelines.
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Parameter Value (Metric) Value (Imperial) Citation
Standard Dosage 1.8 MBqg/kg 0.05 mCi/kg [1112]1[3]
Minimum Dosage 18.5 MBq 0.5 mCi [1112][3]

Preferred Agent in
Neonatal Tc-99m Mebrofenin Tc-99m Mebrofenin [1112]

Hyperbilirubinemia

Minimum Dosage in
Neonatal 37 MBq 1.0 mCi [1][2]

Hyperbilirubinemia

Experimental Protocols
Subject Screening and Preparation

Inclusion/Exclusion Criteria: Define specific criteria based on the research question.
Generally, subjects with a known allergy to Tc-99m Disofenin or its components are
excluded.

Fasting: To ensure gallbladder filling and prevent false-positive results, fasting is required
prior to administration of the radiopharmaceutical.[1][4]

o Infants (0-1 year): Fast for 2-4 hours. Clear liquids may be permissible if medically
necessary.

o Children (>1 year): Fast for a minimum of 4 hours, with 6 hours being preferable.

Medication Review: Review and document all current medications. Opioids should be
discontinued for a period equivalent to four half-lives before the study to prevent interference
with sphincter of Oddi function.[1]

Dosage Calculation and Preparation

Dosage Calculation: Calculate the individual dose based on the subject's weight using the
values in the table above. Ensure the calculated dose does not fall below the minimum
recommended dose.
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» Radiopharmaceutical Preparation:

o Reconstitute the lyophilized Disofenin vial with sterile, non-pyrogenic, oxidant-free
Sodium Pertechnetate Tc-99m injection according to the manufacturer's instructions.[4]

o The patient dose should be measured using a suitable radioactivity calibration system
immediately before administration.[4]

o Check for radiochemical purity prior to administration.[4]

o The prepared Tc-99m Disofenin should be used within six hours of preparation.[1]

Administration of Tc-99m Disofenin

e Route of Administration: Intravenous.[1]
e Procedure:
o Ensure patent intravenous access.
o Administer the calculated dose as a slow bolus injection.

o Avoid drawing blood into the syringe to prevent clot formation. Do not backflush the

syringe.[4]

Imaging Protocol

¢ Instrumentation: A large-field-of-view gamma camera equipped with a low-energy, all-
purpose, or high-resolution collimator is recommended.[1]

¢ Image Acquisition:

o Dynamic Imaging: Begin continuous (dynamic) computer acquisition immediately upon

injection.
» Framing Rate: 1 frame per minute for 60 minutes.

= Projection: Anterior or left anterior oblique view.
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» Matrix Size: 128 x 128 is optimal for a standard large-field-of-view camera.

= Zoom: Use an appropriate electronic acquisition zoom for pediatric patients.[1]

o Delayed Imaging: If the gallbladder or bowel activity is not visualized within 60 minutes,
delayed imaging at 4 hours and, if necessary, up to 24 hours may be required.[1]

Pharmacologic Interventions (Optional, based on
research protocol)

o Pre-treatment to Enhance Biliary Excretion: In subjects with suspected biliary atresia or
severe hepatocellular dysfunction, pre-treatment may be considered to enhance biliary
excretion of the radiotracer.

o Phenobarbital: 5 mg/kg/day, administered orally in two divided doses for a minimum of 3-5
days prior to the study.[1]

o Ursodeoxycholic Acid: An alternative to phenobarbital, administered at a dose of 20
mg/kg/day in two divided doses for 2-3 days before the scan.[1]

» Gallbladder Emptying:

o Sincalide (CCK): To minimize the potential for a false-positive study in patients with
prolonged fasting, sincalide (0.02 pg/kg) may be administered intravenously over 30-60
minutes, 15-30 minutes before the injection of Tc-99m Disofenin.[1]

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.benchchem.com/product/b014549?utm_src=pdf-body
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for Pediatric Tc-99m Disofenin Scintigraphy
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Caption: A flowchart illustrating the key steps in a pediatric Tc-99m Disofenin research study.
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Physiological Pathway of Tc-99m Disofenin
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Caption: A diagram showing the physiological pathway of Tc-99m Disofenin from injection to
excretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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